2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine

• IUPAC Name: 5-(benzenesulfonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C21H23N5O3S/c1-29-17-9-7-16(8-10-17)25-11-13-26(14-12-25)21-23-15-19(20(22)24-21)30(27,28)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3,(H2,22,23,24)
• InChI Key: YHFDUTURAQANPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NC=C(C(=N3)N)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol

Description

2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Novel heterocyclic compounds derived from "2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine" and related structures have shown promise in pharmacology. For instance, compounds synthesized for their anti-inflammatory and analgesic properties were identified as potent cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, exhibiting significant analgesic and anti-inflammatory activities (A. Abu‐Hashem et al., 2020).
• Another study focused on the synthesis and antimicrobial activities of novel 1,2,4-triazole derivatives, indicating that incorporating a 4-methoxyphenylpiperazine unit can lead to compounds with good to moderate activities against various microorganisms (H. Bektaş et al., 2007).

Material Science and Analytical Applications

• Research into sulfonated thin-film composite nanofiltration membranes using derivatives of "2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine" has demonstrated improvements in water flux, offering potential applications in the treatment of dye solutions and enhancing water purification technologies (Yang Liu et al., 2012).

Anticancer Research

• A study on novel 2-arylideneaminobenzimidazole derivatives highlighted the potential anticancer properties of compounds structurally related to "2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine", showing promising antiproliferative activity against various cancer cell lines, including human leukemia and breast cancer cells (A. Nowicka et al., 2015).

Genotoxicity and Drug Development

• A detailed examination of the genotoxicity potential of a novel compound for the treatment of obesity, related in structure to "2-(4-(4-Methoxyphenyl)piperazin-1-yl)-5-(phenylsulfonyl)pyrimidin-4-amine", revealed metabolism-dependent genotoxic effects, providing crucial insights for drug safety evaluation and development processes (A. Kalgutkar et al., 2007).